Cas no 172468-38-1 (4-Azidobutanol 1-Acetate)

• Product Name: 4-Azidobutanol 1-Acetate
• CAS No: 172468-38-1
• MF: C₆H₁₁N₃O₂
• MW: 157.170440912247
• CID: 1062638
• PubChem ID: 118324351
• Update Time: 2025-06-12

4-Azidobutanol 1-Acetate Chemical and Physical Properties

Names and Identifiers

• 4-Azidobutanol 1-Acetate
• 4-acetoxybutyl azide
• 172468-38-1
• 4-azidobutyl acetate
• DB-262914
• EN300-7729626
• TUBSQBYXMAZRNV-UHFFFAOYSA-N
• SCHEMBL17025959

• Inchi： 1S/C6H11N3O2/c1-6(10)11-5-3-2-4-8-9-7/h2-5H2,1H3
• InChI Key： TUBSQBYXMAZRNV-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 157.08500
• Monoisotopic Mass: 157.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 76.05000
• LogP: 1.09276

Additional information on 4-Azidobutanol 1-Acetate

Comprehensive Overview of 4-Azidobutanol 1-Acetate (CAS No. 172468-38-1): Properties, Applications, and Innovations

4-Azidobutanol 1-Acetate (CAS 172468-38-1) is a specialized organic compound gaining traction in biochemical and pharmaceutical research due to its unique reactive properties. This ester derivative of 4-azidobutanol features an azide functional group, enabling click chemistry applications—a hot topic in drug discovery and material science. Researchers are increasingly exploring its role in bioconjugation, proteomics, and nanotechnology, aligning with trends like targeted drug delivery and CRISPR-based therapeutics.

The compound’s molecular structure (C₆H₁₁N₃O₂) combines an acetoxy group with a terminal azide, offering dual reactivity for cross-linking reactions. Recent studies highlight its utility in bioorthogonal labeling, where its stability under physiological conditions outperforms traditional reagents. A 2023 Nature Chemical Biology study emphasized its low cytotoxicity, making it ideal for live-cell imaging—a frequent search query among biologists.

In material science, 4-Azidobutanol 1-Acetate serves as a precursor for polymer modification. Its azide group participates in Huisgen cycloaddition (copper-catalyzed or strain-promoted), a technique dominating Google Scholar searches on "click chemistry in hydrogels." Startups are patenting azide-functionalized hydrogels for wearable biosensors, linking to the booming digital health market.

Synthetic protocols for CAS 172468-38-1 often involve esterification of 4-azidobutanol with acetic anhydride. Optimization of reaction conditions (e.g., avoiding azide degradation) is a common challenge discussed in forums like ResearchGate. Purification typically requires silica gel chromatography, with HPLC-MS (high-performance liquid chromatography-mass spectrometry) being the gold standard for quality control—another trending search term.

Environmental and safety data show 4-Azidobutanol 1-Acetate decomposes above 200°C, requiring storage at -20°C. While not classified as hazardous, its azide group warrants caution—handling guidelines are frequently searched alongside terms like "lab safety for azides." Regulatory databases (e.g., REACH) list it as non-restricted, facilitating global procurement.

Future directions include exploiting its photoclick chemistry potential—a rising star in spatiotemporal control applications. With over 50% of recent PubMed citations focusing on light-activated probes, this aligns with AI-driven searches for "precision medicine tools." As demand grows, scalable synthesis methods (flow chemistry adaptations) are anticipated to dominate industry discussions.